L-Histidine, N-[(1,1-dimethylethoxy)carbonyl]-1-(phenylmethyl)-
Overview
Description
“L-Histidine, N-[(1,1-dimethylethoxy)carbonyl]-1-(phenylmethyl)-” is a heterocyclic organic compound . Its IUPAC name is 2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-[1-(phenylmethyl)imidazol-4-yl]propanoic acid . It has a molecular weight of 345.39 and a molecular formula of C18H23N3O4 .
Molecular Structure Analysis
The compound’s canonical SMILES isCC(C)(C)OC(=O)NC(CC1=CN(C=N1)CC2=CC=CC=C2)C(=O)O
. The InChI Key is OUHPNBGKEMHUCQ-UHFFFAOYSA-N
. Physical And Chemical Properties Analysis
The compound has a boiling point of 572.1ºC at 760mmHg and a melting point of 181-184ºC . Its density is 1.2g/cm³ . It has 6 H-Bond acceptors and 2 H-Bond donors .Scientific Research Applications
Histidine in Health and Disease
L-Histidine plays critical roles in proton buffering, metal ion chelation, and scavenging of reactive oxygen and nitrogen species. Its physiological importance extends to erythropoiesis and the histaminergic system. Research by Holeček (2020) in "Nutrients" highlights the effectiveness of histidine in cardiac surgery for organ preservation and myocardial protection, suggesting further exploration into its effects on neurological disorders, atopic dermatitis, and metabolic syndrome among others. The study emphasizes the need for caution in patients with liver disease due to potential adverse effects on hepatic function and amino acid balance (Holeček, 2020).
Carnosine and Dipeptides
Carnosine (β-alanyl-L-histidine) and related dipeptides possess antioxidative properties, acting as quenchers of reactive carbonyl species, which are implicated in various degenerative conditions. Aldini et al. (2005) in "BioFactors" elucidate the structural mechanisms behind carnosine's efficacy in detoxifying harmful compounds in muscle tissue, providing a rationale for designing novel derivatives for therapeutic use (Aldini, Facino, Beretta, & Carini, 2005).
Activation Effects on Carbonic Anhydrases
A study in the "International Journal of Molecular Sciences" by Vistoli et al. (2020) investigates the activation effects of carnosine- and histidine-containing dipeptides on human carbonic anhydrases. These peptides activate several isoforms of this metalloenzyme, suggesting potential pharmacological applications in managing CA deficiencies and enhancing cognition or memory (Vistoli, Aldini, Fumagalli, Dallanoce, Angeli, & Supuran, 2020).
Antineoplastic Drug Enhancement
Research published in the "Journal of the National Cancer Institute" by Brandes, LaBella, and Warrington (1991) explores the cytoprotective and cytotoxic enhancement effects of L-histidinol in combination with chemotherapy. This work opens pathways for novel approaches in chemotherapy, leveraging intracellular histamine receptor antagonism to differentiate between normal and malignant cell growth (Brandes, LaBella, & Warrington, 1991).
Antioxidant Characteristics
A study in the "Journal of Nutritional Biochemistry" by Wade and Tucker (1998) details the antioxidant and anti-inflammatory properties of L-histidine. Highlighting its role in scavenging harmful radicals and supporting tissue repair, this research underpins histidine's potential in therapeutic applications for inflammatory conditions and cardiac ischemia-reperfusion injury (Wade & Tucker, 1998).
Mechanism of Action
Target of Action
Boc-His(Bzl)-OH, also known as “9F4A95WI5Z” or “L-Histidine, N-[(1,1-dimethylethoxy)carbonyl]-1-(phenylmethyl)-”, is a derivative of the amino acid histidine . As such, its primary targets are likely to be proteins or enzymes that interact with histidine or its derivatives.
Mode of Action
The Boc-His(Bzl)-OH compound is a protected form of histidine, which means it has been modified to prevent it from reacting until it reaches its target. The Boc (tert-butyloxycarbonyl) group is a common protecting group used in organic synthesis for the protection of amino groups . It is stable to nucleophilic reagents, hydrogenolysis, and base hydrolysis . The Boc group can be removed under acidic conditions or by using certain reagents . Once the Boc group is removed, the histidine residue is free to participate in biochemical reactions.
Biochemical Pathways
Histidine, the core component of Boc-His(Bzl)-OH, plays a crucial role in protein interactions and enzyme-catalyzed reactions . It is involved in a variety of biochemical pathways, including those related to the synthesis and degradation of proteins, peptides, and other amino acids.
Result of Action
The result of Boc-His(Bzl)-OH’s action would depend on the specific biochemical pathways and targets it interacts with. Once the Boc group is removed, the histidine residue could participate in a variety of biochemical reactions, potentially influencing the function of proteins or enzymes that interact with histidine .
Action Environment
The action of Boc-His(Bzl)-OH could be influenced by various environmental factors. For example, the pH of the environment could affect the stability of the Boc group and thus the timing of its removal . Additionally, factors such as temperature and the presence of other molecules could influence the compound’s interactions with its targets and its overall efficacy.
properties
IUPAC Name |
(2S)-3-(1-benzylimidazol-4-yl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23N3O4/c1-18(2,3)25-17(24)20-15(16(22)23)9-14-11-21(12-19-14)10-13-7-5-4-6-8-13/h4-8,11-12,15H,9-10H2,1-3H3,(H,20,24)(H,22,23)/t15-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OUHPNBGKEMHUCQ-HNNXBMFYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC(CC1=CN(C=N1)CC2=CC=CC=C2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N[C@@H](CC1=CN(C=N1)CC2=CC=CC=C2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23N3O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20885154 | |
Record name | L-Histidine, N-[(1,1-dimethylethoxy)carbonyl]-1-(phenylmethyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20885154 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
345.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
L-Histidine, N-[(1,1-dimethylethoxy)carbonyl]-1-(phenylmethyl)- | |
CAS RN |
20898-44-6 | |
Record name | N-[(1,1-Dimethylethoxy)carbonyl]-1-(phenylmethyl)-L-histidine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=20898-44-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N-((1,1-Dimethylethoxy)carbonyl)-1-(phenylmethyl)-L-histidine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0020898446 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | L-Histidine, N-[(1,1-dimethylethoxy)carbonyl]-1-(phenylmethyl)- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | L-Histidine, N-[(1,1-dimethylethoxy)carbonyl]-1-(phenylmethyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20885154 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-benzyl-N-(tert-butoxycarbonyl)-L-histidine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.040.080 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | N-((1,1-DIMETHYLETHOXY)CARBONYL)-1-(PHENYLMETHYL)-L-HISTIDINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/9F4A95WI5Z | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.